![molecular formula C18H17N3O2S B2490089 N-(2-Amino-4-phenyl-1,3-thiazol-5-YL)-4-ethoxybenzamide CAS No. 2196112-25-9](/img/structure/B2490089.png)
N-(2-Amino-4-phenyl-1,3-thiazol-5-YL)-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(2-Amino-4-phenyl-1,3-thiazol-5-YL)-4-ethoxybenzamide often involves acylation reactions and can be characterized by spectroscopic methods such as NMR and elemental analysis. For instance, compounds with similar structures have been synthesized through reactions involving aminophenol and benzoylchloride in THF, followed by characterization using NMR and X-ray diffraction techniques (Karabulut et al., 2014).
Molecular Structure Analysis
The molecular structure of related compounds is often determined by single crystal X-ray diffraction, supplemented by DFT calculations to evaluate the influence of intermolecular interactions on molecular geometry. This approach helps in understanding the effects of crystal packing and dimerization on the compound's structure, particularly the dihedral angles and rotational conformations of aromatic rings (Karabulut et al., 2014).
Chemical Reactions and Properties
Compounds containing a thiazole ring can participate in various chemical reactions, leading to the formation of different heterocyclic derivatives. For example, reactions with ethyl 3-ethoxymethylene-2,4-dioxovalerate can produce pyrroloquinazoline and pyrrolobenzothiazoline derivatives under specific conditions (Kurihara et al., 1980).
Scientific Research Applications
Antimicrobial Activity
N-(2-Amino-4-phenyl-1,3-thiazol-5-yl)-4-ethoxybenzamide derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds show significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus, Streptococcus pyogenes, Escherichia coli, and Pseudomonas aeruginosa. Additionally, these derivatives exhibit inhibitory actions against fungal strains like Candida albicans, Aspergillus niger, and Aspergillus clavatus, suggesting their potential as therapeutic agents for microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).
Anticancer Evaluation
The application of N-(2-Amino-4-phenyl-1,3-thiazol-5-YL)-4-ethoxybenzamide derivatives in anticancer research has been explored, with several derivatives designed, synthesized, and tested for their efficacy against cancer cell lines. Some derivatives have shown promising results, with moderate to excellent anticancer activities in vitro compared to reference drugs. This indicates the potential of these compounds in developing new anticancer therapies, highlighting the versatility of N-(2-Amino-4-phenyl-1,3-thiazol-5-YL)-4-ethoxybenzamide in medicinal chemistry (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Safety and Hazards
properties
IUPAC Name |
N-(2-amino-4-phenyl-1,3-thiazol-5-yl)-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S/c1-2-23-14-10-8-13(9-11-14)16(22)21-17-15(20-18(19)24-17)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H2,19,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJPSOYCXXXSCCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C(S2)N)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Amino-4-phenyl-1,3-thiazol-5-YL)-4-ethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.